Cas no 1551175-50-8 (1',2'-dihydrospirocyclopentane-1,3'-indole-5'-ol)

• Product name: 1',2'-dihydrospirocyclopentane-1,3'-indole-5'-ol
• CAS No: 1551175-50-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD30499990
• CID: 5151577
• PubChem ID: 83817887

1',2'-dihydrospirocyclopentane-1,3'-indole-5'-ol Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,3'-[3H]indol]-5'-ol, 1',2'-dihydro-
• 1',2'-dihydrospirocyclopentane-1,3'-indole-5'-ol

• MDL： MFCD30499990
• Inchi： 1S/C12H15NO/c14-9-3-4-11-10(7-9)12(8-13-11)5-1-2-6-12/h3-4,7,13-14H,1-2,5-6,8H2
• InChI Key： ADABLTIASJDCGP-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1)C=CC(O)=C3)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1',2'-dihydrospirocyclopentane-1,3'-indole-5'-ol

Comprehensive Overview of 1',2'-Dihydrospirocyclopentane-1,3'-indole-5'-ol (CAS No. 1551175-50-8)

The compound 1',2'-Dihydrospirocyclopentane-1,3'-indole-5'-ol (CAS No. 1551175-50-8) is a spirocyclic indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclopentane-indole structure makes it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in neurodegenerative diseases, anti-inflammatory therapies, and cancer treatment, aligning with current trends in precision medicine and targeted drug design.

One of the key features of 1',2'-Dihydrospirocyclopentane-1,3'-indole-5'-ol is its spirocyclic core, which enhances molecular rigidity and improves binding affinity to biological targets. This structural characteristic is often leveraged in medicinal chemistry to optimize pharmacokinetic properties. Recent studies have highlighted its role as a scaffold for kinase inhibitors, a hot topic in oncology research due to the growing demand for personalized cancer therapies. The compound's 5'-hydroxy group further allows for derivatization, enabling the synthesis of analogs with tailored bioactivity.

In the context of drug development, 1551175-50-8 has been investigated for its potential to modulate signaling pathways associated with cell proliferation and apoptosis. Its relevance to Alzheimer's disease research has also been noted, as spirocyclic compounds are known to cross the blood-brain barrier—a critical factor in central nervous system (CNS) drug design. These attributes resonate with the increasing public interest in brain health supplements and cognitive enhancers, topics frequently searched in health forums and academic databases.

From a synthetic perspective, the preparation of 1',2'-Dihydrospirocyclopentane-1,3'-indole-5'-ol involves advanced organic synthesis techniques, including catalytic cyclization and asymmetric hydrogenation. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing, addressing environmental concerns raised by consumers and regulatory bodies alike. The compound's chiral spirocenter also makes it a subject of interest in stereoselective synthesis, a field gaining traction due to the demand for enantiopure drugs.

Beyond therapeutics, 1551175-50-8 has potential applications in material science, particularly in the design of fluorescent probes and organic semiconductors. Its indole moiety is known for photophysical properties, making it valuable in optoelectronic devices—a trending area tied to the rise of wearable technology and flexible displays. This multidisciplinary relevance underscores the compound's versatility and aligns with high-impact research priorities.

In summary, 1',2'-Dihydrospirocyclopentane-1,3'-indole-5'-ol (CAS No. 1551175-50-8) represents a compelling case study in modern chemical innovation. Its structural complexity, therapeutic potential, and material applications position it at the intersection of cutting-edge science and industry demands. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in addressing some of today's most pressing health and technology challenges.